Cas no 1334149-39-1 (1-Cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thiol)

• Product Name: 1-Cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thiol
• CAS No: 1334149-39-1
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• MDL: MFCD19982434
• CID: 5054970
• Update Time: 2025-07-22

1-Cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thiol
• NE47989
• 3-cyclopropyl-4-propan-2-yl-1H-imidazole-2-thione
• 1-Cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thiol

• MDL： MFCD19982434
• Inchi： 1S/C9H14N2S/c1-6(2)8-5-10-9(12)11(8)7-3-4-7/h5-7H,3-4H2,1-2H3,(H,10,12)
• InChI Key： CKEBNIBKCRIKNF-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C(C)C)N1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 1.6
• Topological Polar Surface Area: 47.4

1-Cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thiol

Introduction to 1-Cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thiol (CAS No. 1334149-39-1)

1-Cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1334149-39-1, belongs to the imidazole class of molecules, which are widely recognized for their biological significance and potential therapeutic applications. The presence of both cyclopropyl and thiol functional groups in its structure imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for drug discovery and development.

The imidazole ring is a nitrogen-containing heterocycle that plays a crucial role in numerous biological processes. Its aromatic nature and ability to form hydrogen bonds make it an ideal component in the design of bioactive molecules. In particular, the thiol (-SH) group attached to the imidazole ring in this compound introduces a high degree of reactivity, enabling various chemical modifications and interactions with biological targets. This reactivity has been exploited in the synthesis of novel pharmacophores targeting a range of diseases, including infectious disorders and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the importance of cyclopropyl-substituted imidazoles as key structural motifs in drug candidates. The cyclopropyl group, being a small, rigid alkene-like moiety, can enhance binding affinity and metabolic stability, making it a preferred choice for medicinal chemists. The combination of these features in 1-Cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thiol suggests potential applications in the development of small-molecule inhibitors or modulators for therapeutic intervention.

In the context of current research, this compound has been explored for its potential role in modulating enzyme activity and receptor interactions. For instance, imidazole derivatives have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are often implicated in pathological conditions like cancer and cardiovascular diseases. The thiol group in particular has been identified as a critical residue for binding to metal ions and cysteine residues on target proteins, facilitating the development of covalent inhibitors with high specificity.

Moreover, the propan-2-yl substituent at the 5-position of the imidazole ring adds another layer of complexity to the molecule’s interactions with biological targets. This substitution can influence both electronic and steric properties, allowing for fine-tuning of pharmacological activity. Studies have demonstrated that such modifications can enhance solubility and bioavailability, critical factors for drug-like properties. The structural flexibility provided by this side chain also enables conformational adjustments that may improve binding affinity to biological macromolecules.

The synthesis of 1-Cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thiol involves multi-step organic transformations that highlight the synthetic utility of imidazole derivatives. Key synthetic strategies often include cyclization reactions followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have further streamlined these processes, enabling more efficient production scales suitable for preclinical studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound to potential targets. Techniques such as docking simulations and molecular dynamics (MD) simulations have provided insights into how the cyclopropyl group, thiol moiety, and propan-2-yl side chain interact with receptor sites. These studies not only predict binding affinities but also guide structural optimization efforts to enhance potency and selectivity.

The pharmacokinetic profile of 1-Cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thiol is another critical aspect that has been examined in recent research. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are carefully evaluated to assess its suitability as a drug candidate. The presence of polar functional groups like the thiol suggests potential for interactions with biological membranes and metabolic enzymes, which must be balanced to ensure optimal pharmacokinetic properties.

In conclusion, 1-Cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thiol represents a promising scaffold for medicinal chemistry innovation. Its unique structural features—combining an imidazole core with cyclopropyl and thiol functionalities—make it a versatile building block for developing novel therapeutic agents. Ongoing research continues to explore its potential applications across various therapeutic areas, underscoring its significance as a compound worthy of further investigation.